Yakkasterone

• IUPAC Name: (3S,5R,8S,9S,10R,13R,14S,17R)-3,5-dihydroxy-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-6-one
• InChI: InChI=1S/C27H46O3/c1-17(2)7-6-8-18(3)21-9-10-22-20-15-24(29)27(30)16-19(28)11-14-26(27,5)23(20)12-13-25(21,22)4/h17-23,28,30H,6-16H2,1-5H3/t18-,19+,20+,21-,22+,23+,25-,26-,27+/m1/s1
• InChI Key: SJZZRXMQSAXCFD-ZCBMJONGSA-N
• Canonical SMILES: CC(C)CCCC(C)C1CCC2C1(CCC3C2CC(=O)C4(C3(CCC(C4)O)C)O)C
• Isomeric SMILES: C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC(=O)[C@@]4([C@@]3(CC[C@@H](C4)O)C)O)C
• Molecular Formula: C27H46O3
• DSSTOX Substance ID: DTXSID80926658
• Molecular Weight: 418.7 g/mol
• CAS RN: 13027-33-3

Description

Yakkasterone is a chemical compound with the molecular formula C27H46O3. It has an average mass of 418.652 Da and a monoisotopic mass of 418.344696 Da. It is also known as 3β,5α-Dihydroxycholestan-6-one.

Molecular Structure Analysis

Yakkasterone contains a total of 79 bonds, including 33 non-H bonds, 1 multiple bond, 5 rotatable bonds, 1 double bond, and various ring structures. It also includes 1 ketone (aliphatic), 2 hydroxyl groups, 1 secondary alcohol, and 1 tertiary alcohol.

Scientific Research Applications

Ozone Exposure Metabolite

“Yakkasterone” is identified as a major metabolite formed during the exposure of lung epithelial cells to ozone. .

Cholesterol Synthesis Inhibition

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Cytotoxicity Studies

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Pharmacological Research

Given its effects on cholesterol synthesis, “Yakkasterone” may be explored for its pharmacological potential in developing treatments for conditions related to cholesterol imbalance.

SCBT - 5α-hydroxy-6-keto CholesterolMedChemExpress - 5α-Hydroxy-6-keto cholesterolCayman Chemical - 5α-hydroxy-6-keto Cholesterol

Mechanism of Action

Target of Action

Yakkasterone, also known as 5|A-hydroxy-6-keto Cholesterol, is a type of oxysterol, which is a derivative of cholesterol . Oxysterols are known to interact with several receptors, including liver X receptors (LXRs) and farnesoid X receptors (FXRs), which play crucial roles in lipid metabolism and inflammation .

Mode of Action

It is known that oxysterols, including yakkasterone, can act as ligands for lxrs and fxrs . Upon binding to these receptors, they can modulate the transcription of target genes involved in lipid metabolism, inflammation, and other processes .

Biochemical Pathways

Yakkasterone is a metabolite of cholesterol-5,6-epoxides . These epoxides are hydrolyzed by cholesterol epoxide hydrolase (ChEH) into cholestane-3β,5α,6β-triol, which is then dehydrogenated by 11β-hydroxysteroid dehydrogenase 2 (11β-HSD2) into Yakkasterone . This process is part of the complex cholesterol metabolism pathway, which plays a crucial role in maintaining cellular homeostasis .

Pharmacokinetics

Its metabolism and excretion would likely involve hepatic processes and biliary excretion, similar to other sterols .

Result of Action

Given its potential role as a ligand for lxrs and fxrs, it may influence the expression of genes involved in lipid metabolism, inflammation, and other processes . This could potentially impact cellular functions and overall physiological homeostasis.

Action Environment

Environmental factors that could influence the action of Yakkasterone include diet, as dietary intake of cholesterol could potentially influence the levels of Yakkasterone and other oxysterols in the body . Additionally, factors such as pH and temperature could potentially influence the stability and efficacy of Yakkasterone, although specific studies on these aspects are lacking.